Cas no 203303-02-0 (4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane)

• Product Name: 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane
• CAS No: 203303-02-0
• MF: C₅H₅BrF₆
• MW: 258.987622022629
• CID: 1392920
• PubChem ID: 2777998
• Update Time: 2025-05-25

4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane
• 4,4,4-Trifluoro-3-(trifluoromethyl)butyl bromide
• AC1MCSB5
• CTK5I9983
• PC7854H
• MolPort-001-777-252
• SBB102096
• AKOS007930091
• AG-A-63780
• 4,4,4-Trifluoro-3-(trifluoromethyl)butyl bromide; AC1MCSB5; CTK5I9983; PC7854H; MolPort-001-777-252; SBB102096; AKOS007930091; AG-A-63780;
• BBL103072
• MFCD00236629
• 4,4,4-Trifluoro-3-trifluoromethylbutyl bromide
• STL556882
• MS-20549
• 4,4,4-Trifluoro-3-(trifluoromethyl)butyl bromide, 1,1-Bis(trifluoromethyl)-3-bromopropane
• 1-Bromo-4,4,4-trifluoro-3-(trifluoromethyl)butane
• EN300-1928930
• 203303-02-0
• SCHEMBL2066130
• DTXSID30380746
• Butane, 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)-

• Inchi： 1S/C5H5BrF6/c6-2-1-3(4(7,8)9)5(10,11)12/h3H,1-2H2
• InChI Key： YYQXPSJUSBJZJI-UHFFFAOYSA-N
• SMILES： BrCCC(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 257.94788g/mol
• Monoisotopic Mass: 257.94788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane

Recent Advances in the Application of 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane (CAS: 203303-02-0) in Chemical and Biomedical Research

4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane (CAS: 203303-02-0) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and versatile applications. This compound, characterized by its bromine and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of various fluorinated organic compounds, which are increasingly important in pharmaceuticals, agrochemicals, and materials science. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane as a key precursor in the synthesis of fluorinated analogs of bioactive molecules. The research demonstrated that the introduction of fluorine atoms into drug candidates can significantly enhance their metabolic stability, bioavailability, and binding affinity to target proteins. The study utilized advanced computational modeling and X-ray crystallography to elucidate the structural interactions of fluorinated derivatives, providing valuable insights for rational drug design.

In addition to pharmaceutical applications, recent research has also investigated the use of 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane in the development of agrochemicals. A 2023 report in the Journal of Agricultural and Food Chemistry described its utility in synthesizing novel pesticides with improved environmental profiles. The study emphasized the compound's ability to confer resistance to enzymatic degradation, thereby reducing the frequency of pesticide application and minimizing ecological impact. These findings underscore the compound's potential in sustainable agriculture.

Another notable application of 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane is in materials science, where it has been employed as a building block for fluorinated polymers. A recent publication in Advanced Materials (2024) detailed the synthesis of high-performance fluoropolymers using this compound, which exhibited exceptional thermal stability and chemical resistance. These materials are particularly promising for applications in extreme environments, such as aerospace and electronics, where durability and performance are critical.

Despite its promising applications, challenges remain in the large-scale production and purification of 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane. A 2023 study in Organic Process Research & Development addressed these issues by optimizing reaction conditions and purification techniques, resulting in higher yields and reduced production costs. The study also highlighted the importance of green chemistry principles in minimizing waste and improving the sustainability of the synthesis process.

In conclusion, 4-bromo-1,1,1-trifluoro-2-(trifluoromethyl)butane (CAS: 203303-02-0) represents a versatile and valuable compound in chemical and biomedical research. Its applications span drug discovery, agrochemical development, and materials science, with recent studies demonstrating its potential to address critical challenges in these fields. Future research should focus on further optimizing its synthesis and exploring new applications to fully realize its potential.